Cas no 1339337-69-7 (N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide)

• Product Name: N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide
• CAS No: 1339337-69-7
• MF: C₂H₄N₆O
• MW: 128.092758178711
• MDL: MFCD33549172
• CID: 5686658
• PubChem ID: 139217307
• Update Time: 2025-10-29

N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide
• n'-hydroxy-1h-tetrazole-5-carboximidamide
• 1339337-69-7
• EN300-22038200
• 2H-Tetrazole-5-carboximidamide, N-hydroxy-

• MDL： MFCD33549172
• Inchi： 1S/C2H4N6O/c3-1(6-9)2-4-7-8-5-2/h9H,(H2,3,6)(H,4,5,7,8)
• InChI Key： VDDNNUYYFBUHBF-UHFFFAOYSA-N
• SMILES： O/N=C(/C1N=NNN=1)\N

Computed Properties

• Exact Mass: 128.04465877g/mol
• Monoisotopic Mass: 128.04465877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 2.38±0.1 g/cm3(Predicted)
• Boiling Point: 375.4±25.0 °C(Predicted)
• pka: 1.30±0.10(Predicted)

Additional information on N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide

Introduction to N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide (CAS No. 1339337-69-7)

N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1339337-69-7, belongs to the tetrazole class of heterocyclic compounds. Tetrazoles are known for their versatile applications in drug development due to their stable ring structure and ability to act as bioisosteres, which can modify the pharmacokinetic and pharmacodynamic properties of molecules.

The molecular structure of N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide incorporates both hydroxyl and carboximidamide functional groups, which contribute to its reactivity and potential biological activity. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex pharmaceutical agents. In recent years, there has been a growing interest in tetrazole derivatives due to their demonstrated efficacy in various therapeutic applications.

One of the most compelling aspects of N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide is its role in the development of novel drug candidates. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and improved metabolic stability. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymatic targets implicated in inflammatory and infectious diseases. The carboximidamide moiety, in particular, has been identified as a key pharmacophore that can modulate protein-protein interactions and signaling pathways.

Recent advancements in computational chemistry have further highlighted the potential of N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide as a scaffold for drug discovery. Molecular docking simulations have revealed that this compound can interact with biological targets in ways that suggest it may be effective against a range of disorders. These simulations have guided the synthesis of new analogs with optimized properties for therapeutic use. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to tailor the compound's behavior for specific applications.

The synthesis of N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide is an intricate process that requires precise control over reaction conditions. The tetrazole ring itself is synthesized through multi-step reactions involving azides and organometallic intermediates. The introduction of the hydroxyl and carboximidamide groups further complicates the synthetic pathway but also enhances the compound's versatility. Researchers have developed novel synthetic routes that improve yield and purity, making it more feasible to produce this compound on an industrial scale.

In clinical research settings, N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide has been investigated for its potential as an adjuvant therapy in combination with existing treatments. Preclinical studies have demonstrated that it can enhance the efficacy of certain drugs by improving their bioavailability or by targeting additional pathways involved in disease progression. The compound's ability to cross biological membranes also makes it an attractive candidate for topical and systemic delivery systems.

The future prospects for N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide are promising given its unique structural features and biological activity. Ongoing research aims to explore its potential in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of new derivatives with improved therapeutic profiles.

As our understanding of molecular interactions continues to evolve, compounds like N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide will play an increasingly important role in drug discovery and development. The integration of cutting-edge technologies such as artificial intelligence and high-throughput screening will further enhance our ability to harness the therapeutic potential of this class of compounds. In summary,N'-hydroxy-1H-1，2，3，4-tetrazole -5-carboximidamide (CAS No. 1339337 -69 -7) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health.